Single crystal growth and structure analysis of type-I (Na/Sr)–(Ga/Si) quaternary clathrates†

RSC Advances Pub Date: 2019-05-09 DOI: 10.1039/C9RA01489F

Abstract

Single crystals of (Na/Sr)–(Ga/Si) quaternary type-I clathrates, Na8−ySryGaxSi46−x, were synthesized by evaporating Na from a mixture of Na–Sr–Ga–Si–Sn in a 6 : 0.5 : 1 : 2 : 1 molar ratio at 773 K for 12 h in an Ar atmosphere. Electron-probe microanalysis and single-crystal X-ray diffraction revealed that three crystals from the same product were Na8−ySryGaxSi46−x with x and y values of 7.6, 2.96; 8.4, 3.80; and 9.1, 4.08. It was also shown that increasing the Sr and Ga contents increased the electrical resistivity of the crystal from 0.34 to 1.05 mΩ cm at 300 K.

Graphical abstract: Single crystal growth and structure analysis of type-I (Na/Sr)–(Ga/Si) quaternary clathrates
Single crystal growth and structure analysis of type-I (Na/Sr)–(Ga/Si) quaternary clathrates†
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